7-Chloro-2-(4-fluorophenyl)-oxazolo[5,4-d]pyrimidine

• Molecular Formula: C11H5ClFN3O
• Molecular Weight: 249.63 g/mol
• IUPAC Name: 7-chloro-2-(4-fluorophenyl)-[1,3]oxazolo[5,4-d]pyrimidine
• InChI: InChI=1S/C11H5ClFN3O/c12-9-8-11(15-5-14-9)17-10(16-8)6-1-3-7(13)4-2-6/h1-5H
• InChI Key: AGYOZBYXOFNBJJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NC3=C(O2)N=CN=C3Cl)F

Description

7-Chloro-2-(4-fluorophenyl)-oxazolo[5,4-d]pyrimidine is a useful research compound. Its molecular formula is C11H5ClFN3O and its molecular weight is 249.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of N-(4,6-dihydroxypyrimidin-5-yl)-4-fluorobenzamide (0.30 g, 1.20 mmol) in POCl3 (6 ml) was added diisopropylethylamine (0.42 ml, 2.41 mmol). The reaction mixture was stirred under N2 at 90° C. for 3.5 hours. The reaction mixture was allowed to cool down to room temperature and the volatiles were evaporated to dryness. The residue was diluted with water and the aqueous phase was extracted with diethyl ether. The combined organic layers were washed with a saturated NaHCO3 solution and brine, dried over Na2SO4, and concentrated under reduced pressure. The residue was purified by chromatography on silica gel (CH2Cl2/MeOH 100:1) to yield the title compound as a white solid (0.13 g, 30%).